Penicilloic V Acid
Penicilloic V Acid
Brand Name:
Vulcanchem
CAS No.:
1049-84-9
VCID:
VC0138530
InChI:
InChI=1S/C16H20N2O6S/c1-16(2)12(15(22)23)18-13(25-16)11(14(20)21)17-10(19)8-24-9-6-4-3-5-7-9/h3-7,11-13,18H,8H2,1-2H3,(H,17,19)(H,20,21)(H,22,23)
SMILES:
CC1(C(NC(S1)C(C(=O)O)NC(=O)COC2=CC=CC=C2)C(=O)O)C
Molecular Formula:
C16H20N2O6S
Molecular Weight:
368.4 g/mol
Penicilloic V Acid
CAS No.: 1049-84-9
Reference Standards
VCID: VC0138530
Molecular Formula: C16H20N2O6S
Molecular Weight: 368.4 g/mol
| CAS No. | 1049-84-9 |
|---|---|
| Product Name | Penicilloic V Acid |
| Molecular Formula | C16H20N2O6S |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | 2-[carboxy-[(2-phenoxyacetyl)amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C16H20N2O6S/c1-16(2)12(15(22)23)18-13(25-16)11(14(20)21)17-10(19)8-24-9-6-4-3-5-7-9/h3-7,11-13,18H,8H2,1-2H3,(H,17,19)(H,20,21)(H,22,23) |
| Standard InChIKey | FJTUHYOOCYRLJI-UHFFFAOYSA-N |
| SMILES | CC1(C(NC(S1)C(C(=O)O)NC(=O)COC2=CC=CC=C2)C(=O)O)C |
| Canonical SMILES | CC1(C(NC(S1)C(C(=O)O)NC(=O)COC2=CC=CC=C2)C(=O)O)C |
| Synonyms | 4-Carboxy-5,5-dimethyl-α-[(2-phenoxyacetyl)amino]-2-thiazolidineacetic Acid; (Phenoxymethyl)penicilloic Acid; (Phenoxymethyl)penicilloic Acid; NSC 163496; NSC 74505; |
| PubChem Compound | 96439 |
| Last Modified | Nov 11 2021 |
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